Cas no 55154-47-7 (3-(2-Phenylacetamido)propanoic acid)

• Product Name: 3-(2-Phenylacetamido)propanoic acid
• CAS No: 55154-47-7
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 3154183
• PubChem ID: 3951135
• Update Time: 2025-10-29

3-(2-Phenylacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Phenylacetamido)propanoic acid
• FCA15447
• AKOS000199181
• 55154-47-7
• Oprea1_762332
• 999-561-0
• G42975
• 3-(2-phenylacetamido)propanoicacid
• SCHEMBL3207835
• CS-0237622
• N-(2-Phenylacetyl)-beta-alanine
• EN300-18577
• Z85914383
• 3-[(2-phenylacetyl)amino]propanoic Acid
• 3-[(phenylacetyl)amino]propanoic acid
• Oprea1_671351

• Inchi： 1S/C11H13NO3/c13-10(12-7-6-11(14)15)8-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,12,13)(H,14,15)
• InChI Key： WNJWSYAIZWDHMN-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)NCCC(=O)O

Computed Properties

• Exact Mass: 207.08954328Da
• Monoisotopic Mass: 207.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(2-Phenylacetamido)propanoic acid

Introduction to 3-(2-Phenylacetamido)propanoic acid (CAS No. 55154-47-7)

3-(2-Phenylacetamido)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 55154-47-7, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. This molecule, featuring a unique structural motif, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of both an amide group and a carboxylic acid moiety makes it a versatile intermediate, capable of undergoing various chemical transformations that are pivotal in synthetic organic chemistry.

The molecular structure of 3-(2-Phenylacetamido)propanoic acid consists of a propionic acid backbone substituted with an amide derived from 2-phenylacetonitrile. This configuration imparts specific physicochemical properties, including solubility characteristics and reactivity profiles, which are critical for its utility in medicinal chemistry. The aromatic ring in the phenyl group contributes to hydrophobic interactions, while the amide bond influences hydrogen bonding capabilities, making the compound a valuable scaffold for designing bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of derivatives related to 3-(2-Phenylacetamido)propanoic acid. Research has indicated that modifications to this core structure can lead to compounds with enhanced biological activity. For instance, studies have demonstrated that derivatives of this compound exhibit promising effects in modulating inflammatory pathways and enzyme inhibition. These findings align with the broader trend in drug development toward targeting complex disease mechanisms at a molecular level.

One particularly intriguing area of investigation involves the use of 3-(2-Phenylacetamido)propanoic acid as a precursor in the synthesis of protease inhibitors. Proteases play a crucial role in various physiological processes, and their dysregulation is implicated in numerous diseases, including cancer and infectious disorders. By leveraging the reactivity of the amide and carboxylic acid functional groups, chemists have developed strategies to create potent inhibitors that can selectively target specific proteases. Such inhibitors hold promise for treating conditions where proteolytic activity is aberrant.

The synthesis of 3-(2-Phenylacetamido)propanoic acid itself is an elegant example of modern organic synthesis techniques. Traditional methods often involve multi-step processes that can be inefficient and costly. However, advances in catalytic chemistry have enabled more streamlined routes to this compound. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the phenylacetonitrile moiety efficiently. Such innovations not only improve yield but also reduce waste, aligning with green chemistry principles.

Another emerging application of 3-(2-Phenylacetamido)propanoic acid lies in its role as a chiral building block. Chirality is a fundamental aspect of many bioactive molecules, with enantiomers often exhibiting vastly different pharmacological effects. By incorporating stereogenic centers into derivatives of this compound, researchers can generate libraries of enantiomerically pure compounds for high-throughput screening. This approach has been instrumental in identifying novel therapeutic agents with improved efficacy and reduced side effects.

The computational modeling of 3-(2-Phenylacetamido)propanoic acid has also advanced significantly, thanks to improvements in computational power and molecular simulation algorithms. These tools allow researchers to predict how the compound interacts with biological targets at an atomic level. Such simulations can guide the design of analogs with enhanced binding affinity or selectivity. Moreover, machine learning models trained on large datasets of known drug candidates are now capable of suggesting modifications to existing structures, accelerating the drug discovery pipeline.

In conclusion, 3-(2-Phenylacetamido)propanoic acid (CAS No. 55154-47-7) represents a fascinating compound with diverse applications in pharmaceutical research and development. Its unique structural features make it a valuable scaffold for designing molecules with tailored biological activities. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds derived from or inspired by 3-(2-Phenylacetamido)propanoic acid are likely to play an increasingly important role in addressing global health challenges.